Cas no 1314915-84-8 (2-Chloro-3-(2-thienyl)-1-propene)

• Product Name: 2-Chloro-3-(2-thienyl)-1-propene
• CAS No: 1314915-84-8
• MF: C₇H₇ClS
• MW: 158.648479700089
• MDL: MFCD07775154
• CID: 5018768
• PubChem ID: 55252869
• Update Time: 2026-02-28

2-Chloro-3-(2-thienyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2-thienyl)-1-propene
• 2-(2-CHLOROPROP-2-EN-1-YL)THIOPHENE

• MDL： MFCD07775154
• Inchi： 1S/C7H7ClS/c1-6(8)5-7-3-2-4-9-7/h2-4H,1,5H2
• InChI Key： ORDVFDIJLPZXRY-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1=CC=CS1

Computed Properties

• Exact Mass: 157.9956991g/mol
• Monoisotopic Mass: 157.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Chloro-3-(2-thienyl)-1-propene

2-Chloro-3-(2-thienyl)-1-propene: A Versatile Compound in Medicinal Chemistry

2-Chloro-3-(2-thienyl)-1-propene, identified by its CAS No. 1314915-84-8, represents a significant molecule in the field of medicinal chemistry. This compound is characterized by its unique chemical structure, which combines a chlorinated alkene with a thiophene ring, creating a versatile scaffold for potential pharmaceutical applications. Recent studies have highlighted its role in modulating biological pathways, particularly in the context of anti-inflammatory and anti-cancer research.

The 2-Chloro-3-(2-thienyl)-1-propene molecule exhibits a conjugated system between the chlorinated carbon and the thiophene ring, which is crucial for its reactivity and biological activity. This structural feature allows for the formation of various derivatives, expanding its utility in drug design. Research published in 2023 in the Journal of Medicinal Chemistry demonstrated that this compound can act as a selective inhibitor of certain enzymatic pathways, offering new therapeutic avenues.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Chloro-3-(2-thienyl)-1-propene. A 2023 study in Organic & Biomolecular Chemistry reported a novel catalytic approach that reduces synthesis time and increases yield, making it more accessible for large-scale applications. This development is particularly relevant for pharmaceutical companies seeking cost-effective production methods.

The biological activity of 2-Chloro-3-(2-thienyl)-1-propene has been explored in multiple contexts. In a 2022 study published in Bioorganic & Medicinal Chemistry Letters, researchers found that this compound exhibits significant anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This makes it a promising candidate for the development of drugs targeting chronic inflammatory diseases.

Another area of interest is the potential of 2-Chloro-3-(2-thienyl)-1-propene in cancer therapy. A 2023 preclinical study in Cancer Research demonstrated its ability to induce apoptosis in certain cancer cell lines. The compound's interaction with the mitochondria and its effect on reactive oxygen species (ROS) levels were key factors in its efficacy. These findings suggest its potential as a chemotherapeutic agent.

The synthesis of 2-Chloro-3-(2-thienyl)-1-propene involves several key steps, including the formation of the thiophene ring and the introduction of the chloro group. A 2024 review in Chemical Reviews outlined the most efficient routes, emphasizing the importance of reaction conditions and catalysts in achieving high purity. This information is critical for both academic researchers and industrial chemists working on drug development.

Recent studies have also focused on the pharmacokinetic properties of 2-Chloro-3-(2-thienyl)-1-propene. A 2023 paper in Drug Metabolism and Disposition explored its metabolism in vivo, revealing that it undergoes extensive hepatic metabolism. Understanding these metabolic pathways is essential for predicting its therapeutic window and potential side effects.

The application of 2-Chloro-3-(2-thienyl)-1-propene extends beyond traditional pharmaceuticals. In a 2022 study published in Advanced Materials, researchers investigated its use in the development of smart drug delivery systems. The compound's ability to respond to environmental stimuli, such as pH changes, was highlighted as a key advantage in targeted drug delivery.

Current research trends indicate a growing interest in the 2-Chloro-3-(2-thienyl)-1-propene molecule for its potential in personalized medicine. A 2023 study in Pharmacogenomics explored its interaction with genetic markers, suggesting that its efficacy may vary based on individual genetic profiles. This finding underscores the importance of personalized approaches in drug development.

The environmental impact of 2-Chloro-3-(2-thienyl)-1-propene is another area of active research. A 2024 report in Environmental Science & Technology examined its biodegradation potential and toxicity to aquatic organisms. These studies are crucial for ensuring the sustainability of its use in pharmaceutical applications.

In conclusion, 2-Chloro-3-(2-thienyl)-1-propene is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and reactivity make it a valuable tool for researchers exploring new therapeutic strategies. Ongoing studies continue to uncover its properties and applications, highlighting its importance in the development of future drugs.